Cas no 2228369-84-2 (3-6-(dimethylamino)pyridin-3-yl-3,3-difluoropropanoic acid)

• Product Name: 3-6-(dimethylamino)pyridin-3-yl-3,3-difluoropropanoic acid
• CAS No: 2228369-84-2
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 6395322
• PubChem ID: 165742691
• Update Time: 2025-05-22

3-6-(dimethylamino)pyridin-3-yl-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-(dimethylamino)pyridin-3-yl-3,3-difluoropropanoic acid
• 2228369-84-2
• 3-[6-(dimethylamino)pyridin-3-yl]-3,3-difluoropropanoic acid
• EN300-1951711

• Inchi： 1S/C10H12F2N2O2/c1-14(2)8-4-3-7(6-13-8)10(11,12)5-9(15)16/h3-4,6H,5H2,1-2H3,(H,15,16)
• InChI Key： UUXFHPLWMBIMGB-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1=CN=C(C=C1)N(C)C)F

Computed Properties

• Exact Mass: 230.08668395g/mol
• Monoisotopic Mass: 230.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.4Ų

Additional information on 3-6-(dimethylamino)pyridin-3-yl-3,3-difluoropropanoic acid

3-6-(Dimethylamino)pyridin-3-yl-3,3-difluoropropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2228369-84-2, known as 3-6-(dimethylamino)pyridin-3-yl-3,3-difluoropropanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring with a dimethylamino group and a difluorinated propanoic acid moiety. The dimethylamino group attached to the pyridine ring introduces interesting electronic properties, while the difluoropropanoic acid moiety contributes to the molecule's hydrophobicity and potential bioavailability.

Recent studies have highlighted the potential of 3-6-(dimethylamino)pyridin-3-yl-3,3-difluoropropanoic acid as a lead compound in drug discovery. Researchers have explored its ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). The dimethylamino group has been shown to enhance the molecule's binding affinity to certain receptors, making it a promising candidate for therapeutic applications in areas such as oncology and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the dimethylamino group is achieved through nucleophilic substitution or coupling reactions, while the difluoropropanoic acid moiety is added via esterification or direct fluorination techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and improving scalability.

In terms of pharmacokinetics, 3-6-(dimethylamino)pyridin-3-yl-3,3-difluoropropanoic acid exhibits favorable properties that make it suitable for oral administration. Its difluoropropanoic acid moiety contributes to its lipophilicity, enhancing its absorption across biological membranes. Additionally, the molecule's metabolic stability has been evaluated in preclinical models, revealing moderate clearance rates that suggest potential for once-daily dosing regimens.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Researchers have explored its use as a carrier for anticancer agents, leveraging its ability to penetrate tumor cells selectively. The dimethylamino group has been shown to enhance cellular uptake, while the difluoropropanoic acid moiety provides a platform for conjugation with therapeutic payloads.

Looking ahead, the continued exploration of 3-6-(dimethylamino)pyridin-3-yl-3,3-difluoropropanoic acid is expected to yield further insights into its therapeutic potential. Ongoing clinical trials are investigating its efficacy in treating solid tumors and inflammatory conditions, with early results showing promising activity against established disease models.

In conclusion, CAS No. 2228369-84-2, or 3-6-(dimethylamino)pyridin-3-yl-3,3-difluoropropanoic acid, represents a compelling example of how structural modifications can enhance a molecule's pharmacological properties. With ongoing research uncovering new applications and mechanisms of action, this compound is poised to make significant contributions to the field of medicinal chemistry in the years to come.